Cas no 2034571-01-0 (N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide
• CAS No: 2034571-01-0
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 6231931
• PubChem ID: 122246925
• Update Time: 2025-10-22

N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide
• AKOS032469663
• N-((5-cyclopropylpyridin-3-yl)methyl)pyridine-3-sulfonamide
• N-[(5-cyclopropylpyridin-3-yl)methyl]pyridine-3-sulfonamide
• F6573-5052
• 2034571-01-0

• Inchi： 1S/C14H15N3O2S/c18-20(19,14-2-1-5-15-10-14)17-8-11-6-13(9-16-7-11)12-3-4-12/h1-2,5-7,9-10,12,17H,3-4,8H2
• InChI Key： XUKQHDMUHHCRLW-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCC1=CN=CC(=C1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.3Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide

Recent Advances in the Study of N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide (CAS: 2034571-01-0)

N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide (CAS: 2034571-01-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

The compound's unique structure, featuring a cyclopropylpyridine moiety linked to a pyridine sulfonamide group, has been the subject of extensive computational and experimental investigations. Density functional theory (DFT) calculations and X-ray crystallography studies have revealed its conformational flexibility and binding affinity to specific biological targets. These structural insights are crucial for understanding its interactions with enzymes such as carbonic anhydrases and kinases, which are implicated in various diseases.

In vitro and in vivo studies have demonstrated that N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide exhibits potent inhibitory activity against several isoforms of carbonic anhydrase, with IC50 values in the nanomolar range. This inhibition profile suggests potential applications in the treatment of glaucoma, epilepsy, and certain cancers. Additionally, preliminary data indicate that the compound may also modulate inflammatory pathways, making it a candidate for further investigation in autoimmune diseases.

Recent synthetic advancements have enabled the production of N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide with high purity and yield, facilitating its use in preclinical studies. Optimized routes involve multi-step reactions starting from commercially available pyridine derivatives, with key steps including cyclopropanation and sulfonamide formation. These synthetic improvements have also allowed for the generation of analogs with enhanced pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization. Ongoing research is focused on elucidating the compound's structure-activity relationships (SAR) to guide the design of more effective derivatives.

In conclusion, N-(5-cyclopropylpyridin-3-yl)methylpyridine-3-sulfonamide represents a compelling case study in the intersection of chemical synthesis and biological activity. Its dual role as an enzyme inhibitor and modulator of protein interactions highlights its versatility and potential for diverse therapeutic applications. Future studies will likely explore its efficacy in animal models of disease and investigate its safety profile, paving the way for clinical development.